Cas no 50996-72-0 (allyl isopropyl sulphide)

allyl isopropyl sulphide structure
allyl isopropyl sulphide structure
Product Name:allyl isopropyl sulphide
CAS No:50996-72-0
MF:C6H12S
MW:116.224480628967
CID:934572
PubChem ID:521309
Update Time:2025-04-19

allyl isopropyl sulphide Chemical and Physical Properties

Names and Identifiers

    • allyl isopropyl sulphide
    • 2-prop-2-enylsulfanylpropane
    • ALLYL ISO-PROPYL SULFIDE
    • 1-Propene,3-[(1-methylethyl)thio]
    • 2-Propenylisopropylsulfid
    • 3-(Isopropylthio)-propen
    • 3-isopropylsulfanyl-propene
    • Allyl isopropyl sulfide
    • Allylisopropylsulfid
    • 1-Propene, 3-[(1-methylethyl)thio]-
    • 50996-72-0
    • 2-prop-2-enylsulanylpropane
    • SCHEMBL5320929
    • allyl(isopropyl)sulfane
    • DTXSID60334611
    • CHEBI:229003
    • OJBPXSILEFOOQD-UHFFFAOYSA-N
    • 3-(Isopropylsulfanyl)-1-propene #
    • DB-253734
    • 3-[(1-Methylethyl)thio]-1-propene
    • AKOS006229460
    • MFCD00015036
    • 5-methyl-4-thia-1-hexene
    • Inchi: 1S/C6H12S/c1-4-5-7-6(2)3/h4,6H,1,5H2,2-3H3
    • InChI Key: OJBPXSILEFOOQD-UHFFFAOYSA-N
    • SMILES: S(CC=C)C(C)C

Computed Properties

  • Exact Mass: 116.06600
  • Monoisotopic Mass: 116.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.848
  • Boiling Point: 134.4°C at 760 mmHg
  • Flash Point: 25.5°C
  • Refractive Index: 1.46
  • PSA: 25.30000
  • LogP: 2.31400

allyl isopropyl sulphide Security Information

  • Safety Instruction: S16-S26-S36
  • Safety Term:S16;S26;S36
  • Risk Phrases:R11; R36/37/38

allyl isopropyl sulphide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

allyl isopropyl sulphide Production Method

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